Cas no 2229402-81-5 (3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229402-81-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6257782
• PubChem ID: 165656738
• Update Time: 2025-05-19

3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol
• EN300-1809604
• 2229402-81-5

• Inchi： 1S/C8H17NO/c1-8(2,6-10)3-7-4-9-5-7/h7,9-10H,3-6H2,1-2H3
• InChI Key： MCORGKWIRZEUFU-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1CNC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol

Exploring the Versatile Applications of 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229402-81-5)

The chemical compound 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229402-81-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, addressing common queries such as "what is 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol used for" and "how to synthesize azetidine derivatives."

Structurally, 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol features an azetidine ring – a four-membered nitrogen-containing heterocycle – attached to a dimethyl-substituted propanol moiety. This combination creates a molecule with interesting steric and electronic properties, making it valuable for drug discovery. Researchers investigating "azetidine-based bioactive molecules" often highlight this compound's balanced lipophilicity and hydrogen-bonding capacity, which are crucial for pharmacokinetic optimization.

In pharmaceutical applications, 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol serves as a versatile building block for medicinal chemistry. Recent studies exploring "small molecule modulators of protein-protein interactions" have utilized this scaffold due to its constrained geometry and ability to mimic peptide turn structures. The compound's azetidin-3-yl group provides a rigid platform for spatial orientation of functional groups, while the 2,2-dimethylpropan-1-ol tail offers synthetic flexibility for derivatization.

The synthesis of 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol typically involves multi-step organic transformations. Common approaches start with protected azetidine-3-carbaldehyde derivatives, followed by Grignard addition with 2,2-dimethylpropan-1-ol precursors. Recent advancements in "green chemistry approaches to nitrogen heterocycles" have led to more sustainable routes with improved atom economy and reduced waste generation. These developments address growing industry concerns about "environmentally friendly synthesis of pharmaceutical intermediates."

Material science applications of 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol are emerging in the field of specialty polymers. The compound's ability to serve as a monomer or cross-linking agent has been explored in the development of "high-performance polyamides with azetidine moieties." These materials show promise for applications requiring thermal stability and mechanical strength, answering industry demands for "novel polymer architectures with enhanced properties."

Analytical characterization of 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol presents unique challenges due to its polar nature and potential for intermolecular interactions. Modern techniques such as "LC-MS analysis of nitrogen heterocycles" and "multidimensional NMR spectroscopy" have proven particularly valuable for quality control and structural verification. These methods help address common questions about "how to characterize azetidine-containing compounds" in research and industrial settings.

The commercial availability of 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol has increased in response to growing demand from pharmaceutical and chemical industries. Suppliers now offer various grades, from research quantities to bulk scale, catering to different needs in "custom synthesis of heterocyclic compounds." Market analysts note particular interest from companies developing "next-generation kinase inhibitors" and "targeted cancer therapies," where this scaffold shows promising activity.

Safety considerations for handling 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol follow standard laboratory protocols for amino alcohols. While not classified as highly hazardous, proper precautions should be taken when working with this compound, especially regarding "safe handling of nitrogen-containing heterocycles." Material safety data sheets provide detailed guidance on storage conditions and personal protective equipment requirements.

Future research directions for 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol include exploration of its enantiomeric forms and their biological activities. The compound's chiral center offers opportunities for developing "stereoselective synthesis of azetidine derivatives," a topic of growing importance in asymmetric catalysis. Additionally, its potential as a precursor for "bioisosteric replacement in drug design" continues to attract attention from medicinal chemists.

In conclusion, 3-(azetidin-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229402-81-5) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it particularly relevant for current research trends in "fragment-based drug discovery" and "rational design of bioactive molecules." As understanding of its properties deepens, new applications for this interesting compound are likely to emerge in both academic and industrial settings.